Cas no 2454115-43-4 (Antileishmanial agent-1)

• Product Name: Antileishmanial agent-1
• CAS No: 2454115-43-4
• MF: C₁₅H₁₁Br₂N₃O
• MW: 409.075341463089
• CID: 5629674
• PubChem ID: 162640604
• Update Time: 2023-09-08

Antileishmanial agent-1 Chemical and Physical Properties

Names and Identifiers

• 2454115-43-4
• Antileishmanial agent-1
• CHEMBL5084853
• HY-115725
• CS-0254130
• AKOS040757788

• Inchi： 1S/C15H11Br2N3O/c16-11-3-1-10(2-4-11)15(21)14-9-20(19-18-14)13-7-5-12(17)6-8-13/h1-9,15,21H
• InChI Key： ADBZXYOFJKVXLD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=CN(C2C=CC(=CC=2)Br)N=N1)O

Computed Properties

• Exact Mass: 408.92484g/mol
• Monoisotopic Mass: 406.92689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.9Ų